Cas no 1379352-51-8 (1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene)

• Product Name: 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene
• CAS No: 1379352-51-8
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• MDL: MFCD16250169
• CID: 5159927
• Update Time: 2026-03-04

1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene

• MDL： MFCD16250169
• Inchi： 1S/C13H17Br/c1-10(2)8-12-4-6-13(7-5-12)9-11(3)14/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： LEZRYHCAVIEHLU-UHFFFAOYSA-N
• SMILES： C1(CC(Br)=C)=CC=C(CC(C)C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene

Professional Introduction to 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene (CAS No. 1379352-51-8)

1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene, identified by its CAS number 1379352-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a brominated alkene and an isobutyl-substituted benzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene consists of a benzene core substituted at the 1-position with a 2-bromoallyl group and at the 4-position with an isobutyl group. This arrangement imparts a high degree of steric hindrance and electronic tunability, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of the bromine atom at the allylic position enhances reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in leveraging 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene as a key building block in the development of small-molecule drugs. Its structural features have been explored in the synthesis of inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of kinases and G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes.

One notable application of 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene is in the synthesis of heterocyclic compounds, which are widely prevalent in pharmacologically active molecules. Researchers have utilized its framework to construct complex scaffolds featuring nitrogen-containing heterocycles, such as pyrazoles and pyrimidines, which exhibit diverse biological activities. The bromine substituent facilitates halogen-metal exchange reactions, enabling the introduction of aryl or vinyl groups through palladium-catalyzed cross-coupling, thereby expanding the structural diversity of potential drug candidates.

The compound's stability under various reaction conditions has also made it a preferred choice for industrial-scale synthesis. Its resistance to decomposition under thermal and photochemical stress ensures consistent yields and purity levels, which are critical for pharmaceutical applications. Additionally, its solubility profile in common organic solvents enhances its utility in multi-step synthetic routes, allowing for seamless integration into complex synthetic strategies.

Recent advancements in computational chemistry have further highlighted the potential of 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene as a lead compound. Molecular modeling studies have demonstrated its binding affinity to specific protein targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts, enabling faster identification of promising derivatives with enhanced pharmacological properties.

The versatility of 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene extends beyond pharmaceutical applications. In materials science, it has been investigated as a precursor for high-performance polymers and liquid crystals due to its rigid aromatic core and flexible side chains. Its ability to form stable polymers with controlled molecular weight and thermal properties has opened new avenues for developing advanced materials with tailored functionalities.

In conclusion, 1-(2-bromoprop-2-enyl)-4-(2-methylpropyl)benzene (CAS No. 1379352-51-8) represents a compelling example of how structural complexity can be harnessed to develop innovative solutions in drug discovery and material science. Its unique combination of reactivity, stability, and biological relevance positions it as a cornerstone compound in modern chemical research. As our understanding of its properties continues to evolve, so too will its applications across multiple scientific disciplines.